Cas no 2279123-91-8 (1H-Indole, 1-ethyl-4-ethynyl-)

• Product Name: 1H-Indole, 1-ethyl-4-ethynyl-
• CAS No: 2279123-91-8
• MF: C₁₂H₁₁N
• MW: 169.222442865372
• MDL: MFCD31716731
• CID: 4784963
• Update Time: 2025-06-26

1H-Indole, 1-ethyl-4-ethynyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 1-ethyl-4-ethynyl-

• MDL： MFCD31716731
• Inchi： 1S/C12H11N/c1-3-10-6-5-7-12-11(10)8-9-13(12)4-2/h1,5-9H,4H2,2H3
• InChI Key： GZRHYYRAZRXUNP-UHFFFAOYSA-N
• SMILES： N1(CC)C2=C(C(C#C)=CC=C2)C=C1

Additional information on 1H-Indole, 1-ethyl-4-ethynyl-

Introduction to 1H-Indole, 1-ethyl-4-ethynyl- (CAS No: 2279123-91-8)

1H-Indole, 1-ethyl-4-ethynyl-, identified by the Chemical Abstracts Service Number (CAS No) 2279123-91-8, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural properties and potential biological activities. This compound belongs to the indole family, a class of molecules widely recognized for their diverse pharmacological effects, which range from antimicrobial and anti-inflammatory properties to more complex roles in neurological and metabolic disorders.

The molecular structure of 1H-Indole, 1-ethyl-4-ethynyl- features an indole core substituted with an ethyl group at the 1-position and an ethynyl group at the 4-position. This specific arrangement of functional groups imparts distinct chemical reactivity and biological interactions, making it a valuable scaffold for drug discovery and development. The ethynyl group, in particular, introduces a site for further chemical modification, enabling the synthesis of more complex derivatives with tailored properties.

In recent years, there has been growing interest in indole derivatives as potential therapeutic agents. The indole ring system is a privileged scaffold in medicinal chemistry, appearing in numerous approved drugs and compounds under investigation. Among these derivatives, those incorporating alkyne functionalities have shown promise in various biological assays. The presence of the ethynyl group in 1H-Indole, 1-ethyl-4-ethynyl- allows for facile conjugation with other biomolecules, such as peptides or nucleic acids, through copper-catalyzed coupling reactions like the Sonogashira coupling. This reactivity has been exploited in the development of novel drug candidates targeting diseases such as cancer, neurodegenerative disorders, and infectious diseases.

One of the most compelling aspects of 1H-Indole, 1-ethyl-4-ethynyl- is its potential as a precursor for bioactive molecules. Researchers have leveraged its structural framework to develop compounds with inhibitory activity against enzymes and receptors involved in pathogenic processes. For instance, studies have demonstrated that certain indole derivatives can modulate the activity of enzymes like kinases and phosphodiesterases, which are often dysregulated in diseases such as cancer and inflammation.

The pharmacological profile of 1H-Indole, 1-ethyl-4-ethynyl- has been explored through both computational modeling and experimental validation. Computational studies have predicted its binding affinity to various biological targets, while experimental assays have confirmed its ability to interact with these targets in vitro. These findings suggest that this compound may have therapeutic potential in conditions where modulating enzyme or receptor activity is beneficial.

In addition to its applications in drug discovery, 1H-Indole, 1-ethyl-4-ethynyl- has found utility in materials science. The alkyne functionality can be used to functionalize surfaces or create polymers with specific properties. For example, researchers have utilized this compound to develop conductive polymers or to modify surfaces for biosensing applications. The versatility of its structure allows for a wide range of applications beyond traditional pharmaceuticals.

The synthesis of 1H-Indole, 1-ethyl-4-ethynyl- involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include the introduction of the ethyl group at the 1-position followed by the addition of an ethynyl group at the 4-position. Advanced techniques such as palladium-catalyzed cross-coupling reactions are often employed to achieve these transformations efficiently.

The growing body of research on indole derivatives underscores their importance as pharmacological tools. As our understanding of biological pathways continues to expand, compounds like 1H-Indole, 1-ethyl-4-ethynyl are likely to play an increasingly significant role in the development of new therapies. Their unique structural features and reactivity make them ideal candidates for further exploration in both academic and industrial settings.

The future directions for research on 1H-Indole, 1-ethyl-4-(ethynyl)-indole may include exploring its interactions with additional biological targets and optimizing its pharmacokinetic properties through structural modifications. Additionally, investigating its potential as a lead compound for drug development could yield novel therapeutic agents with broad applicability across multiple disease areas.

In conclusion, 1H-indole, _^>>> -_>>> -_>>> -_>>> -_{) is a versatile compound with significant potential in pharmaceutical chemistry. Its unique structure and reactivity make it a valuable scaffold for drug discovery, while its synthetic accessibility allows for rapid exploration of new derivatives. As research continues to uncover new biological functions and therapeutic applications, compounds like this are poised to make substantial contributions to medicine.}